Cas no 1241468-56-3 (N-(2,6-dimethylphenyl)-2-({1-[(2,6-dimethylphenyl)carbamoyl]ethyl}disulfanyl)propanamide)

• Product Name: N-(2,6-dimethylphenyl)-2-({1-[(2,6-dimethylphenyl)carbamoyl]ethyl}disulfanyl)propanamide
• CAS No: 1241468-56-3
• MF: C₂₂H₂₈N₂O₂S₂
• MW: 416.59992313385
• CID: 6483638
• PubChem ID: 47087860
• Update Time: 2025-10-28

N-(2,6-dimethylphenyl)-2-({1-[(2,6-dimethylphenyl)carbamoyl]ethyl}disulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS034734310
• 2-[[1-(2,6-dimethylanilino)-1-oxopropan-2-yl]disulfanyl]-N-(2,6-dimethylphenyl)propanamide
• Z959316290
• EN300-18483728
• N-(2,6-dimethylphenyl)-2-({1-[(2,6-dimethylphenyl)carbamoyl]ethyl}disulfanyl)propanamide
• 1241468-56-3

• Inchi： 1S/C22H28N2O2S2/c1-13-9-7-10-14(2)19(13)23-21(25)17(5)27-28-18(6)22(26)24-20-15(3)11-8-12-16(20)4/h7-12,17-18H,1-6H3,(H,23,25)(H,24,26)
• InChI Key： JFYZNBLYDQAWLX-UHFFFAOYSA-N
• SMILES： S(C(C)C(NC1C(C)=CC=CC=1C)=O)SC(C)C(NC1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 416.15922049g/mol
• Monoisotopic Mass: 416.15922049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 109Ų

Additional information on N-(2,6-dimethylphenyl)-2-({1-[(2,6-dimethylphenyl)carbamoyl]ethyl}disulfanyl)propanamide

Comprehensive Overview of N-(2,6-dimethylphenyl)-2-({1-[(2,6-dimethylphenyl)carbamoyl]ethyl}disulfanyl)propanamide (CAS No. 1241468-56-3)

The compound N-(2,6-dimethylphenyl)-2-({1-[(2,6-dimethylphenyl)carbamoyl]ethyl}disulfanyl)propanamide, identified by its CAS No. 1241468-56-3, is a sophisticated organic molecule with a unique structural framework. This compound features a disulfide bridge, which is a critical functional group in many biologically active molecules. The presence of two 2,6-dimethylphenyl groups attached to a propanamide backbone makes it a subject of interest in medicinal chemistry and material science. Researchers are increasingly exploring its potential applications due to its structural similarity to other bioactive compounds.

In recent years, the scientific community has shown growing interest in disulfide-containing compounds, driven by their role in redox biology and drug design. The N-(2,6-dimethylphenyl)-2-({1-[(2,6-dimethylphenyl)carbamoyl]ethyl}disulfanyl)propanamide is no exception. Its disulfide linkage offers reversible oxidation-reduction properties, making it a candidate for applications in antioxidant therapies and controlled-release drug delivery systems. These properties align with current trends in personalized medicine and sustainable pharmaceutical development.

The synthesis of CAS No. 1241468-56-3 involves multi-step organic reactions, often starting with 2,6-dimethylaniline derivatives. The carbamoyl and disulfanyl groups are introduced through careful functionalization, ensuring high purity and yield. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, confirming its molecular structure and stability. These methods are critical for quality control in industrial and research settings.

One of the most searched questions about N-(2,6-dimethylphenyl)-2-({1-[(2,6-dimethylphenyl)carbamoyl]ethyl}disulfanyl)propanamide relates to its biological activity. Preliminary studies suggest that the compound may interact with cellular thiols, influencing redox homeostasis. This mechanism is particularly relevant in the context of oxidative stress-related diseases, a hot topic in modern healthcare. Additionally, its potential as a building block for peptidomimetics has attracted attention in drug discovery circles.

From an industrial perspective, CAS No. 1241468-56-3 is valued for its versatility. It serves as an intermediate in the synthesis of more complex molecules, including pharmaceuticals and specialty chemicals. The demand for such intermediates is rising, fueled by advancements in green chemistry and the need for sustainable production methods. Companies are investing in scalable synthesis routes to meet this demand while minimizing environmental impact.

In summary, N-(2,6-dimethylphenyl)-2-({1-[(2,6-dimethylphenyl)carbamoyl]ethyl}disulfanyl)propanamide is a compound of significant scientific and industrial interest. Its unique structure, combined with potential applications in drug development and material science, positions it as a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may unlock new possibilities in therapeutic innovation and chemical engineering.